Cas no 62516-78-3 (Benzenecarbothioamide, 4-methoxy-N-[4-(pentyloxy)phenyl]-)

Benzenecarbothioamide, 4-methoxy-N-[4-(pentyloxy)phenyl]- structure
62516-78-3 structure
Product Name:Benzenecarbothioamide, 4-methoxy-N-[4-(pentyloxy)phenyl]-
CAS No:62516-78-3
MF:C19H23NO2S
MW:329.456423997879
CID:441936
PubChem ID:71385639
Update Time:2025-04-19

Benzenecarbothioamide, 4-methoxy-N-[4-(pentyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide, 4-methoxy-N-[4-(pentyloxy)phenyl]-
    • 4-methoxy-N-(4-pentoxyphenyl)benzenecarbothioamide
    • DTXSID50807864
    • 62516-78-3
    • 4-Methoxy-N-[4-(pentyloxy)phenyl]benzene-1-carbothioamide
    • Inchi: 1S/C19H23NO2S/c1-3-4-5-14-22-18-12-8-16(9-13-18)20-19(23)15-6-10-17(21-2)11-7-15/h6-13H,3-5,14H2,1-2H3,(H,20,23)
    • InChI Key: HFWNBEZBCSSMSS-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CC(=CC=1)OC)NC1C=CC(=CC=1)OCCCCC

Computed Properties

  • Exact Mass: 329.14509
  • Monoisotopic Mass: 329.14495015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 30.49
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